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Compound of Interest

Compound Name: Paroxetine Mesylate

Cat. No.: B1678478

Audience: Researchers, scientists, and drug development professionals.

Introduction: Paroxetine is a potent and selective serotonin reuptake inhibitor (SSRI) widely
used in the treatment of major depressive disorder, anxiety disorders, and other psychiatric
conditions.[1][2][3] It is available in different salt forms, including hydrochloride and mesylate,
which are considered bioequivalent.[4] Paroxetine mesylate's primary mechanism of action is
the high-affinity blockade of the serotonin transporter (SERT), leading to increased serotonin
levels in the synaptic cleft.[2][5] Its high potency and selectivity make it a valuable tool in
neuroscience research for investigating the role of the serotonergic system in various
physiological and pathological processes. These notes provide an overview of its applications,
quantitative data, and detailed protocols for its use in research settings.

Mechanism of Action

Paroxetine's principal mechanism involves the potent and selective inhibition of the serotonin
transporter (SERT).[2][6] By binding to the central site on SERT, it blocks the reabsorption of
serotonin from the synaptic cleft into the presynaptic neuron.[5][7] This action increases the
concentration of serotonin available to bind to postsynaptic receptors, thereby enhancing
serotonergic neurotransmission.[5] At higher doses (40 mg/day or more), paroxetine may also
act as a norepinephrine reuptake inhibitor.[8][9]

Beyond SERT inhibition, research has identified other molecular targets of paroxetine that may
contribute to its broader effects:
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e G protein-coupled receptor kinase 2 (GRK2): Paroxetine is a modest inhibitor of GRK2,
showing 50- to 60-fold higher selectivity for GRK2 over other GRKs.[9]

e Kv7/M potassium channels: Paroxetine has been shown to inhibit Kv7.2/Kv7.3 channel
currents, which may enhance neuronal excitability and contribute to cognitive effects.[10]

o CYP2DS6 Inhibition: Paroxetine is a potent inhibitor of the cytochrome P450 enzyme
CYP2D6, an important consideration in drug-drug interaction studies.[3][8][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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